N'-{[3-(3,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}-2,4,6-trimethylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-[5-(3,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylideneamino]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C21H24N4O4S/c1-13-8-14(2)21(15(3)9-13)30(26,27)25-23-12-17-11-22-24-20(17)16-6-7-18(28-4)19(10-16)29-5/h6-12,25H,1-5H3,(H,22,24)/b23-12+
• InChI Key: LSUXHIVWPZPZNT-FSJBWODESA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NN=CC2=C(NN=C2)C3=CC(=C(C=C3)OC)OC)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N/N=C/C2=C(NN=C2)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is fused with a phenyl ring that is substituted with two methoxy groups. This structure is then linked via a methylene bridge to a trimethylbenzenesulfonohydrazide moiety.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole ring, possibly through a condensation reaction of a 1,3-diketone with hydrazine. The methoxy groups could be introduced through a methylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The pyrazole ring is aromatic and would contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the pyrazole ring and the methoxy groups. The pyrazole ring might undergo electrophilic substitution reactions, while the methoxy groups could potentially be demethylated under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the presence of functional groups. For instance, the methoxy groups might increase the compound’s solubility in organic solvents.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The study of pyrazole derivatives is an active area of research in medicinal chemistry. Future research might explore the synthesis of similar compounds and their potential biological activities.